Cas no 2309313-61-7 (1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine)

• Product Name: 1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine
• CAS No: 2309313-61-7
• MF: C₁₁H₁₂ClF₂NO₂S
• MW: 295.733287811279
• CID: 5338630
• Update Time: 2025-06-25

1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-((3-chloro-4-methylphenyl)sulfonyl)-3-(difluoromethyl)azetidine
• 1-(3-chloro-4-methylphenyl)sulfonyl-3-(difluoromethyl)azetidine
• 1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine

• Inchi： 1S/C11H12ClF2NO2S/c1-7-2-3-9(4-10(7)12)18(16,17)15-5-8(6-15)11(13)14/h2-4,8,11H,5-6H2,1H3
• InChI Key： MZNJFCOYARCNBK-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)S(N1CC(C(F)F)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine

Professional Introduction to Compound with CAS No. 2309313-61-7 and Product Name: 1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine

The compound with the CAS number 2309313-61-7 and the product name 1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

At the core of this compound's structure lies a benzenesulfonyl group attached to an azetidine ring, which is further substituted with a difluoromethyl group and a 3-chloro-4-methylbenzene moiety. The presence of these specific substituents imparts distinct chemical and biological properties, making it a valuable candidate for further investigation. The benzenesulfonyl group, in particular, is known for its ability to enhance binding affinity and selectivity in drug molecules, while the difluoromethyl group is often incorporated to improve metabolic stability and bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, with azetidine being one of the most promising scaffolds due to its favorable pharmacokinetic properties. The introduction of fluorine atoms, as seen in this compound, has been shown to modulate both the electronic and steric properties of molecules, leading to enhanced biological activity. Specifically, the difluoromethyl group can increase lipophilicity and binding interactions with biological targets, making it an attractive modification for pharmaceutical applications.

In the context of contemporary research, compounds like 1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine are being explored for their potential in treating a variety of diseases. For instance, modifications to the azetidine ring have been associated with improved efficacy against bacterial infections, neurological disorders, and even certain types of cancer. The benzenesulfonyl moiety further contributes to these properties by enhancing interactions with enzymes and receptors involved in disease pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups. These synthetic strategies not only highlight the sophistication of modern chemical synthesis but also underscore the importance of expertise in organic chemistry for developing novel pharmaceuticals.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of derivatives of 1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine. This approach allows for the identification of optimized analogs with improved pharmacological profiles. For example, structural modifications can be made to enhance selectivity against specific targets or to reduce off-target effects, thereby increasing therapeutic efficacy.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures has been shown to confer a wide range of beneficial properties, including increased metabolic stability, improved bioavailability, and enhanced binding affinity. In particular, the difluoromethyl group is well-documented for its ability to modulate enzyme activity and receptor interactions. This has led to its incorporation into numerous drug candidates that are currently in clinical development.

Moreover, the benzenesulfonyl group serves as a versatile pharmacophore that can be further functionalized to target specific biological pathways. For instance, sulfonyl derivatives have been extensively studied for their anti-inflammatory and antiviral properties. By combining these features with an azetidine scaffold, researchers have created a compound that holds promise for addressing multiple therapeutic areas simultaneously.

As research continues to evolve, new methodologies for studying compounds like 1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine will emerge. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are essential for elucidating their structures and understanding their mechanisms of action. Additionally, computational tools like molecular dynamics simulations can provide insights into how these compounds interact with biological targets at an atomic level.

The implications of this research extend beyond academic curiosity; they have practical applications in drug development pipelines worldwide. Companies specializing in pharmaceuticals are increasingly investing in innovative compounds like this one due to their potential market value. As such, collaborations between academic researchers and industry professionals are becoming more common, fostering an environment where groundbreaking discoveries can be rapidly translated into therapies that benefit patients.

In conclusion,1-(3-chloro-4-methylbenzenesulfonyl)-3-(difluoromethyl)azetidine, represented by CAS no. 2309313-61-7, stands out as a remarkable example of how structural innovation can lead to significant advancements in medicine. Its unique combination of functional groups makes it a versatile tool for drug discovery, with applications ranging from infectious diseases to chronic conditions requiring long-term treatment regimens. As our understanding of molecular interactions continues to grow, this compound will undoubtedly play a crucial role in shaping future therapeutic strategies.